Cas no 2098124-36-6 (2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline)

• Product Name: 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline
• CAS No: 2098124-36-6
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 5725525
• PubChem ID: 121202535
• Update Time: 2025-10-15

2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2098124-36-6
• F1907-6349
• 2-(3-(1,1-difluoroethyl)piperidin-1-yl)aniline
• AKOS026710718
• 2-[3-(1,1-difluoroethyl)piperidin-1-yl]aniline
• 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline

• Inchi： 1S/C13H18F2N2/c1-13(14,15)10-5-4-8-17(9-10)12-7-3-2-6-11(12)16/h2-3,6-7,10H,4-5,8-9,16H2,1H3
• InChI Key： JMDRQUFVHZWDQG-UHFFFAOYSA-N
• SMILES： FC(C)(C1CN(C2C=CC=CC=2N)CCC1)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline

Comprehensive Overview of 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline (CAS No. 2098124-36-6)

2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline is a specialized organic compound with a molecular structure that combines an aniline moiety with a piperidine ring substituted by a 1,1-difluoroethyl group. This unique configuration makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's CAS number, 2098124-36-6, serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation.

The growing interest in fluorinated compounds like 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are increasingly focusing on fluorine-containing building blocks due to their ability to modulate lipophilicity and improve binding affinity to biological targets. This compound, in particular, has potential applications in the development of central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the incorporation of the 1,1-difluoroethyl group into the piperidine scaffold presents interesting challenges and opportunities. Recent advancements in C-H functionalization and catalyzed fluorination techniques have streamlined the production of such derivatives, making them more accessible for high-throughput screening. The compound's aniline moiety further enhances its versatility, allowing for derivatization into a wide range of heterocyclic frameworks.

In the context of green chemistry, the demand for sustainable fluorination methods has surged, driven by environmental regulations and cost-efficiency goals. 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline exemplifies the balance between functionality and synthetic feasibility, making it a subject of interest in process optimization studies. Its stability under various pH conditions also positions it as a candidate for prodrug design, a hot topic in modern pharmacology.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with industry standards. Researchers frequently search for spectral data and synthetic protocols for 2098124-36-6, reflecting its utility in method development. Additionally, its logP and pKa values are often calculated to predict its behavior in biological systems, addressing common queries in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The compound's relevance extends to material science, where fluorinated amines are explored for their electronic properties. Innovations in organic electronics and liquid crystal displays have sparked interest in such derivatives, particularly for their potential role in charge transport materials. This interdisciplinary appeal underscores the importance of 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline beyond traditional chemical applications.

In summary, 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)aniline (CAS 2098124-36-6) represents a convergence of synthetic innovation and practical utility. Its structural features align with contemporary research priorities, from drug design to sustainable chemistry, making it a compound of enduring significance. As the scientific community continues to explore fluorine's role in molecular design, derivatives like this will remain at the forefront of discovery.